![molecular formula C16H17N3O2 B4263542 2-({[(2,4-dimethylphenyl)amino]carbonyl}amino)benzamide](/img/structure/B4263542.png)
2-({[(2,4-dimethylphenyl)amino]carbonyl}amino)benzamide
Overview
Description
2-({[(2,4-dimethylphenyl)amino]carbonyl}amino)benzamide, also known as Dabcyl, is a chemical compound that has been widely used in scientific research. It is a fluorescent quencher that is commonly used in assays to detect and measure the activity of enzymes and other biomolecules.
Mechanism of Action
The mechanism of action of 2-({[(2,4-dimethylphenyl)amino]carbonyl}amino)benzamide involves the quenching of fluorescence. This compound absorbs light at a certain wavelength and transfers the energy to a nearby fluorophore, which emits light at a different wavelength. This process is called fluorescence resonance energy transfer (FRET). When this compound is in close proximity to a fluorophore, it quenches the fluorescence by transferring the energy to itself, thereby preventing the emission of light.
Biochemical and Physiological Effects:
This compound has no known biochemical or physiological effects on living organisms. It is an inert compound that is used solely for scientific research purposes.
Advantages and Limitations for Lab Experiments
2-({[(2,4-dimethylphenyl)amino]carbonyl}amino)benzamide has several advantages for lab experiments. It is a highly efficient quencher that can be used in a wide range of assays. It is also stable and easy to handle. However, this compound has some limitations. It can interfere with certain assays, such as those that involve the use of metal ions. It can also be affected by pH and temperature changes, which can alter its quenching efficiency.
Future Directions
There are several future directions for the use of 2-({[(2,4-dimethylphenyl)amino]carbonyl}amino)benzamide in scientific research. One direction is the development of new assays that use this compound as a quencher. For example, this compound could be used in assays to measure the activity of phosphatases, which are enzymes that remove phosphate groups from proteins. Another direction is the modification of this compound to improve its quenching efficiency and stability. For example, researchers could modify the structure of this compound to make it more resistant to pH and temperature changes. Overall, this compound is a valuable tool for scientific research, and its potential applications are still being explored.
Scientific Research Applications
2-({[(2,4-dimethylphenyl)amino]carbonyl}amino)benzamide has been widely used in scientific research as a fluorescent quencher. It is commonly used in assays to detect and measure the activity of enzymes and other biomolecules. For example, this compound can be used as a quencher in fluorescence resonance energy transfer (FRET) assays to measure the activity of proteases, kinases, and other enzymes. This compound can also be used as a quencher in hybridization assays to detect DNA and RNA.
properties
IUPAC Name |
2-[(2,4-dimethylphenyl)carbamoylamino]benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O2/c1-10-7-8-13(11(2)9-10)18-16(21)19-14-6-4-3-5-12(14)15(17)20/h3-9H,1-2H3,(H2,17,20)(H2,18,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPVKBKSTGDCCCT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)NC2=CC=CC=C2C(=O)N)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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